4-chloro-N-(4-isopropylphenyl)-2-nitrobenzamide

• IUPAC Name: 4-chloro-2-nitro-N-(4-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C16H15ClN2O3/c1-10(2)11-3-6-13(7-4-11)18-16(20)14-8-5-12(17)9-15(14)19(21)22/h3-10H,1-2H3,(H,18,20)
• InChI Key: GVSVKKQGGLIRBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C16H15ClN2O3
• Molecular Weight: 318.75 g/mol

Description

4-chloro-N-(4-isopropylphenyl)-2-nitrobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 'GW 501516' and is a member of the chemical class of PPARδ receptor agonists.

Mechanism of Action

The mechanism of action of 4-chloro-N-(4-isopropylphenyl)-2-nitrobenzamide involves the activation of the PPARδ receptor. This compound acts as an agonist of PPARδ and binds to the receptor, leading to the activation of various downstream signaling pathways. The activation of PPARδ by this compound has been shown to have beneficial effects on lipid metabolism, glucose homeostasis, and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in various animal models and cell lines. This compound has been shown to improve insulin sensitivity, increase fatty acid oxidation, and reduce inflammation. Additionally, this compound has been shown to increase endurance and improve exercise performance in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-N-(4-isopropylphenyl)-2-nitrobenzamide in lab experiments is its ability to selectively activate the PPARδ receptor. This compound has been shown to have minimal off-target effects, making it an ideal research tool for studying the PPARδ signaling pathway. However, one of the limitations of using this compound is its high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the research of 4-chloro-N-(4-isopropylphenyl)-2-nitrobenzamide. One potential direction is to study the long-term effects of PPARδ activation by this compound in animal models. Additionally, the potential therapeutic applications of this compound in various metabolic disorders, including obesity and diabetes, should be explored further. Finally, the development of more cost-effective synthesis methods for this compound would enable its wider use in scientific research.
Conclusion:
In conclusion, this compound is a chemical compound with significant potential applications in various fields. Its ability to selectively activate the PPARδ receptor makes it an ideal research tool for studying the PPARδ signaling pathway. The biochemical and physiological effects of this compound have been extensively studied, and it has been shown to have beneficial effects on various metabolic disorders. Future research should focus on exploring the long-term effects of PPARδ activation by this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-chloro-N-(4-isopropylphenyl)-2-nitrobenzamide involves the reaction of 4-isopropylphenylamine with 2-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then chlorinated using thionyl chloride to obtain the final compound. The synthesis of this compound has been reported in various scientific journals, and it is considered a relatively straightforward process.

Scientific Research Applications

4-chloro-N-(4-isopropylphenyl)-2-nitrobenzamide has been extensively studied for its potential applications in various fields. In the scientific community, this compound is primarily used as a research tool to study the PPARδ receptor and its agonists. PPARδ is a nuclear receptor that plays a crucial role in regulating lipid metabolism, glucose homeostasis, and inflammation. The activation of PPARδ has been shown to have beneficial effects on various metabolic disorders, including obesity, diabetes, and dyslipidemia.